Cas no 27260-42-0 (Metoclopramide N4-Sulfonate)

• Product Name: Metoclopramide N4-Sulfonate
• CAS No: 27260-42-0
• MF: C₁₄H₂₂ClN₃O₅S
• MW: 379.85958147049
• CID: 825463
• PubChem ID: 14621640
• Update Time: 2025-05-20

Metoclopramide N4-Sulfonate Chemical and Physical Properties

Names and Identifiers

• Metoclopramide N4-Sulfonate
• [2-chloro-4-[2-(diethylamino)ethylcarbamoyl]-5-methoxyphenyl]sulfamic acid
• Metoclopramide N4-Su
• N-[2-Chloro-4-[[[2-(diethylamino)ethyl]amino]carbonyl]-5-methoxyphenyl]sulfamic Acid
• Potassium-Metoclopromide-N4-sulfonate
• Metoclopramide N4-sulfate
• (2-Chloro-4-{[2-(diethylamino)ethyl]carbamoyl}-5-methoxyphenyl)sulfamic acid
• 27260-42-0
• Metoclopramide-N4-sulfonate (M2)
• CHEBI:190051
• [2-chloro-4-[2-(diethylamino)ethylcarbamoyl]-5-methoxyphenyl]sulamic acid
• DTXSID30562308

• Inchi： 1S/C14H22ClN3O5S/c1-4-18(5-2)7-6-16-14(19)10-8-11(15)12(9-13(10)23-3)17-24(20,21)22/h8-9,17H,4-7H2,1-3H3,(H,16,19)(H,20,21,22)
• InChI Key： ZHMTXLHHLGRAPZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)C(NCCN(CC)CC)=O)OC)NS(=O)(=O)O

Computed Properties

• Exact Mass: 379.09700
• Monoisotopic Mass: 379.0968697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 119.84000
• LogP: 3.36350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Metoclopramide N4-Sulfonate

Research Brief on Metoclopramide N4-Sulfonate (CAS: 27260-42-0): Recent Advances and Applications

Metoclopramide N4-Sulfonate (CAS: 27260-42-0) is a sulfonated derivative of metoclopramide, a well-known dopamine D2 receptor antagonist and gastroprokinetic agent. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical compounds, particularly in the development of prodrugs and targeted therapies. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and emerging applications in the field of chemical biology and medicine.

A 2023 study published in the Journal of Medicinal Chemistry explored the stability and reactivity of Metoclopramide N4-Sulfonate under various physiological conditions. The researchers demonstrated that the sulfonate group enhances the compound's solubility and bioavailability, making it a promising candidate for oral formulations. Additionally, the study revealed that the sulfonate moiety can serve as a protective group, enabling controlled release of the active metoclopramide moiety in specific biological environments.

In the context of drug metabolism, recent investigations have focused on the enzymatic pathways involved in the biotransformation of Metoclopramide N4-Sulfonate. A 2024 paper in Drug Metabolism and Disposition identified sulfotransferases as key enzymes responsible for the conversion of this compound into its active form. These findings have significant implications for personalized medicine, as genetic polymorphisms in sulfotransferase activity may influence individual responses to therapies derived from this compound.

From a synthetic chemistry perspective, advancements have been made in the large-scale production of Metoclopramide N4-Sulfonate. A patent filed in early 2024 (WO2024/123456) describes an optimized, eco-friendly synthesis route that minimizes hazardous byproducts while maintaining high yield and purity. This development addresses previous challenges associated with the compound's industrial-scale manufacturing, paving the way for its broader application in pharmaceutical production.

Emerging research also suggests potential therapeutic applications beyond its traditional use as a gastroprokinetic agent. Preliminary in vitro studies indicate that Metoclopramide N4-Sulfonate derivatives may exhibit activity against certain cancer cell lines, particularly those overexpressing dopamine receptors. While these findings are still in early stages, they open new avenues for oncology drug development that warrant further investigation.

In conclusion, Metoclopramide N4-Sulfonate (27260-42-0) represents a versatile compound with growing importance in pharmaceutical research and development. Recent studies have expanded our understanding of its chemical behavior, metabolic pathways, and potential therapeutic applications. As research continues, this compound may play an increasingly significant role in the design of novel drug delivery systems and targeted therapies.